Cas no 1804629-44-4 (Methyl 3-(bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 3-(bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804629-44-4
• MF: C₁₀H₈BrF₃INO₃
• MW: 453.979104995728
• CID: 4836823
• Update Time: 2025-10-31

Methyl 3-(bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H8BrF3INO3/c1-18-9(17)2-6-5(4-11)7(3-8(15)16-6)19-10(12,13)14/h3H,2,4H2,1H3
• InChI Key： RIMMULAUFQSIBR-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CBr)C(CC(=O)OC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetate

Professional Introduction of Methyl 3-(bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804629-44-4)

Methyl 3-(bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804629-44-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its pyridine ring, which serves as the central framework, and is substituted with several functional groups, including a methyl ester, a bromomethyl group, an iodo group, and a trifluoromethoxy group. These substituents confer unique chemical properties and reactivity, making this compound a valuable tool in drug discovery and development.

The pyridine ring in this compound is a six-membered aromatic heterocycle containing one nitrogen atom. The substitution pattern on the pyridine ring plays a crucial role in determining its electronic properties and reactivity. The methyl ester group at position 2 of the pyridine ring introduces an electron-withdrawing effect, which can influence the acidity of the compound and its interactions with biological systems. The bromomethyl group at position 3 adds a halogen atom, which is known to enhance the electrophilic character of the molecule and can participate in various nucleophilic substitution reactions. The iodo group at position 6 introduces another halogen atom, which can further modulate the electronic properties of the molecule and potentially serve as a site for radioiodination in medicinal applications. Lastly, the trifluoromethoxy group at position 4 is a strong electron-withdrawing group that significantly impacts the overall electronic environment of the pyridine ring, making it more susceptible to nucleophilic attack.

Recent studies have highlighted the potential of Methyl 3-(bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetate as a precursor for synthesizing bioactive molecules with therapeutic potential. Researchers have explored its use in constructing complex heterocyclic frameworks, which are often found in natural products and pharmaceutical agents. For instance, this compound has been employed in the synthesis of pyrrolopyridines, imidazopyridines, and other nitrogen-containing heterocycles that exhibit promising anti-inflammatory, antitumor, and antimicrobial activities.

The synthesis of Methyl 3-(bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetate involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Key steps include Friedel-Crafts acylation for introducing substituents onto the pyridine ring, followed by bromination and iodination reactions to install halogen atoms at specific positions. The introduction of the trifluoromethoxy group typically involves nucleophilic aromatic substitution under specific activating conditions.

In terms of applications, this compound has been utilized in medicinal chemistry as a building block for constructing lead compounds targeting various disease states. Its unique combination of functional groups allows for extensive chemical modification, enabling researchers to explore diverse structural analogs with varying biological activities. For example, derivatives of this compound have been investigated for their ability to inhibit kinase enzymes involved in cancer progression or to modulate ion channels associated with neurological disorders.

Recent advancements in computational chemistry have also facilitated the study of Methyl 3-(bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetate's interactions with biological targets at an atomic level. Molecular docking studies have revealed potential binding modes with key proteins implicated in diseases such as cancer and neurodegenerative disorders. These insights have guided further optimization efforts aimed at improving pharmacokinetic properties while maintaining or enhancing bioactivity.

Moreover, this compound has been employed in click chemistry methodologies to rapidly assemble larger molecular frameworks with high efficiency. The presence of reactive groups such as bromide ions enables copper-catalyzed azide alkyne cycloaddition (CuAAC) reactions or other click-type transformations, which are highly valuable for constructing libraries of compounds for high-throughput screening.

In conclusion, Methyl 3-(bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804629-44-4) stands out as a versatile building block in organic synthesis due to its unique structural features and reactivity profile. Its applications span across drug discovery, chemical synthesis research, and material science innovation. As research continues to uncover new potential uses for this compound, it remains at the forefront of advancements in modern medicinal chemistry.